(E)-1-(2,5-dimethylfuran-3-yl)-3-(furan-3-yl)prop-2-en-1-one

• IUPAC Name: (E)-1-(2,5-dimethylfuran-3-yl)-3-(furan-3-yl)prop-2-en-1-one
• InChI: InChI=1S/C13H12O3/c1-9-7-12(10(2)16-9)13(14)4-3-11-5-6-15-8-11/h3-8H,1-2H3/b4-3+
• InChI Key: SORYCOCZNXHLEH-ONEGZZNKSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)C=CC2=COC=C2
• Isomeric SMILES: CC1=CC(=C(O1)C)C(=O)/C=C/C2=COC=C2
• Molecular Formula: C13H12O3
• Molecular Weight: 216.23 g/mol

Description

(E)-1-(2,5-dimethylfuran-3-yl)-3-(furan-3-yl)prop-2-en-1-one, also known as DMPF, is a heterocyclic compound that belongs to the class of furanones. It is a naturally occurring compound that is found in various fruits, vegetables, and herbs. DMPF has been studied for its potential medicinal properties, particularly as an antioxidant and anti-inflammatory agent.

Scientific Research Applications

(E)-1-(2,5-dimethylfuran-3-yl)-3-(furan-3-yl)prop-2-en-1-one has been studied for its potential medicinal properties, particularly as an antioxidant and anti-inflammatory agent. It has been found to possess antioxidant activity, which may be useful in the treatment of a variety of diseases, including cardiovascular diseases, diabetes, and cancer. Additionally, it has been found to possess anti-inflammatory activity, which may be useful in the treatment of inflammatory diseases, such as rheumatoid arthritis and asthma.

Mechanism of Action

The exact mechanism of action of (E)-1-(2,5-dimethylfuran-3-yl)-3-(furan-3-yl)prop-2-en-1-one is still not fully understood. However, it is believed to act as an antioxidant by scavenging free radicals and inhibiting lipid peroxidation. Additionally, it is believed to act as an anti-inflammatory by inhibiting the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha and interleukin-6.
Biochemical and Physiological Effects
(E)-1-(2,5-dimethylfuran-3-yl)-3-(furan-3-yl)prop-2-en-1-one has been found to possess various biochemical and physiological effects. It has been found to possess anti-oxidative, anti-inflammatory, anti-cancer, and anti-microbial activities. Additionally, it has been found to possess hepatoprotective, cardioprotective, and neuroprotective activities.

Advantages and Limitations for Lab Experiments

The use of (E)-1-(2,5-dimethylfuran-3-yl)-3-(furan-3-yl)prop-2-en-1-one in laboratory experiments has several advantages. It is a naturally occurring compound, which makes it safe and easy to obtain. Additionally, it is relatively stable and can be synthesized in a variety of ways. However, there are also some limitations to its use in laboratory experiments. For example, it is not very soluble in water, which can limit its use in certain types of experiments. Additionally, its mechanism of action is still not fully understood, which can limit its use in certain types of experiments.

Future Directions

There are a number of potential future directions for the research of (E)-1-(2,5-dimethylfuran-3-yl)-3-(furan-3-yl)prop-2-en-1-one. These include further research into its mechanism of action, its potential therapeutic applications, and its potential interactions with other compounds. Additionally, further research into its synthesis methods and its potential toxicity would be beneficial. Finally, further research into its potential applications in food and beverage production would be beneficial.